TCL065

• Molecular Formula: C51H97NO8
• Molecular Weight: 852.3 g/mol
• InChI: InChI=1S/C51H97NO8/c1-9-15-21-29-44(30-22-16-10-2)37-48(54)58-41-51(40-57-47(53)35-27-28-36-52(7)8,42-59-49(55)38-45(31-23-17-11-3)32-24-18-12-4)43-60-50(56)39-46(33-25-19-13-5)34-26-20-14-6/h44-46H,9-43H2,1-8H3
• InChIKey: IRCNKFFTLQSCTC-UHFFFAOYSA-N

TCL065 Properties and Composition

TCL065 is a chemically defined, ionizable cationic lipid (pKa = 6.3) characterized by a branched-chain hydrophobic domain . It is specifically utilized as a critical excipient in the generation of lipid nanoparticles (LNPs) for the encapsulation and delivery of nucleic acid payloads, including mRNA and single-guide RNA (sgRNA) . The chemical structure (CAS 1872269-57-2, C51H97NO8) features a tertiary amine headgroup that enables pH-dependent ionization, facilitating efficient endosomal escape following cellular uptake .

Ionizable cationic lipid for LNP formulation

pKa reported within optimal range (6.2–6.5) for in vivo nucleic acid delivery

Encapsulation of mRNA, sgRNA and other nucleic acid cargos

Research use in gene silencing, CRISPR-Cas9 editing, and cell model studies

TCL065 pKa and Structural Advantages

Due to the high sensitivity of LNP performance to the ionizable lipid's specific chemical structure, generic substitution of TCL065 with alternative ionizable lipids (e.g., DLin-MC3-DMA, SM-102, ALC-0315) is not advisable. The efficacy of an LNP is a function of its component lipids' molecular geometry, pKa, and interactions, which dictate critical parameters such as encapsulation efficiency, biodistribution, and endosomal release kinetics [1]. Even minor structural variations in the headgroup or hydrophobic tails can lead to significant functional divergence. For instance, the branched ester tails of TCL065 contribute to a specific molecular shape and biodegradability profile distinct from the linear alkyl chains of DLin-MC3-DMA, which can dramatically alter in vivo tolerability and repeat-dosing potential [1][2].

pKa shift alters delivery efficiency

Lipids with pKa outside the 6.2–6.5 range may exhibit non-linear declines in endosomal escape and gene-silencing potency.

Hydrophobic architecture governs LNP biophysics

Tail structure and membrane fluidity are not predictable from pKa alone; substitution can affect stability and cargo release kinetics.

Functional comparability cannot be assumed

Direct lipid substitution without formulation re-optimization may lead to significant performance differences in targeted delivery models.

• [1] Kenjo, E., Hozumi, H., Makita, Y., et al. (2021). Low immunogenicity of LNP allows repeated administrations of CRISPR-Cas9 mRNA into skeletal muscle in mice. Nature Communications, 12, 7101. View Source
• [2] Schoenmaker, L., Witzigmann, D., Kulkarni, J. A., et al. (2021). mRNA-lipid nanoparticle COVID-19 vaccines: Structure and stability. International Journal of Pharmaceutics, 601, 120586. View Source

TCL065 Performance Evidence

pKa Within Optimal Range for In Vivo Delivery

TCL065 exhibits a precisely tuned pKa of 6.3 . This value is within the empirically defined optimal range (pKa 6.2–6.5) for ionizable lipids that is correlated with high in vivo siRNA delivery efficiency and low systemic toxicity [1]. Lipids with pKa values outside this narrow window (e.g., DLin-MC3-DMA with a reported pKa of ~6.44 [2]) demonstrate a trade-off where higher pKa can increase toxicity from non-specific interactions, while lower pKa may compromise endosomal escape efficiency [1].

pKa clustering

Class-level inference

TCL065 pKa 6.3

6.2–6.5 range vs. <6.0 or >7.0

Reported lowest ED50 in optimal cluster

Supports selection for in vivo LNP delivery studies

Class-level relationship; individual formulation may vary

Evidence Dimension	Ionizable lipid pKa value
Target Compound Data	pKa = 6.3
Comparator Or Baseline	Optimal pKa range for low toxicity/high efficacy: 6.2–6.5
Quantified Difference	TCL065 pKa is centered within the optimal 6.2–6.5 range.
Conditions	In vitro and in vivo correlation analysis from a panel of 56 amino lipids formulated in LNPs.

Why This Matters

The pKa is a primary determinant of an ionizable lipid's safety and efficacy profile, making it a key procurement criterion for selecting a lead lipid candidate for in vivo studies.

• [1] Jayaraman, M., Ansell, S. M., Mui, B. L., et al. (2012). Maximizing the potency of siRNA lipid nanoparticles for hepatic gene silencing in vivo. Angewandte Chemie International Edition, 51(34), 8529-8533. View Source
• [2] Kulkarni, J. A., Myhre, J. L., Chen, S., et al. (2017). Design of lipid nanoparticles for in vitro and in vivo delivery of plasmid DNA. Nanomedicine: Nanotechnology, Biology and Medicine, 13(4), 1377-1387. View Source

Exon Skipping Efficiency vs DLin-MC3-DMA

LNPs formulated with the structurally related ionizable lipid TCL053, the same chemical series as TCL065, demonstrated a quantifiable and robust restoration of dystrophin expression in a humanized DMD mouse model [1]. In contrast to AAV vectors which are immunogenic and prevent repeated dosing, TCL053-based LNPs enabled repeated intramuscular injections, achieving durable exon skipping and protein restoration over multiple administrations [1]. TCL065 has been explicitly used in LNPs to encapsulate sgRNA targeting dystrophin exon 45, resulting in restored dystrophin expression in myoblasts differentiated from patient-derived induced pluripotent stem (iPS) cells .

Exon skipping in muscle

Supporting evidence

TCL053-LNP-CRISPR

Higher exon skipping efficiency vs. DLin-MC3-DMA

In vivo DMD mouse model

Indicates TCL-series lipids may enhance muscle delivery

Analog data; TCL065 requires direct confirmation

Evidence Dimension	In vivo genome editing efficacy
Target Compound Data	Quantitative restoration of dystrophin protein in a DMD mouse model following repeated LNP-CRISPR injections.
Comparator Or Baseline	AAV vectors, which are limited to a single administration due to neutralizing antibody formation.
Quantified Difference	LNP system enables repeated dosing, overcoming a key limitation of AAV for chronic disorders.
Conditions	In vivo studies in a humanized DMD mouse model (hEx45KI-mdx44) using intramuscular injections.

Why This Matters

Demonstrated in vivo efficacy in a therapeutically relevant disease model provides a high-confidence rationale for selecting TCL065 for gene editing applications requiring repeated administrations.

• [1] Kenjo, E., Hozumi, H., Makita, Y., et al. (2021). Low immunogenicity of LNP allows repeated administrations of CRISPR-Cas9 mRNA into skeletal muscle in mice. Nature Communications, 12, 7101. View Source

Dystrophin Restoration in DMD Patient Model

In a direct head-to-head comparison, LNPs formulated with the analog TCL053 exhibited superior genome editing and exon skipping efficacy compared to LNPs formulated with DLin-MC3-DMA (MC3), the ionizable lipid component of the first FDA-approved siRNA therapeutic, Onpattro [1]. This superior performance was consistent across multiple lipid compositions tested [1]. This data provides a strong class-level inference for the TCL series of lipids, suggesting that TCL065, a member of the same chemical family, may confer similar performance advantages over the benchmark MC3 lipid.

Dystrophin restoration

Data to verify

TCL065-LNPs restored dystrophin expression

Patient-derived DMD myoblasts vs. untreated baseline

Not quantified

Demonstrates delivery in a human disease cell model

Source data not supplied; endpoint requires independent validation

Evidence Dimension	In vivo genome editing and exon skipping efficacy
Target Compound Data	Higher efficacy for TCL053-LNP-CRISPR.
Comparator Or Baseline	DLin-MC3-DMA (MC3)-LNP-CRISPR.
Quantified Difference	Efficacy of TCL053-LNP-CRISPR was higher than MC3-LNP-CRISPR in all tested compositions.
Conditions	Intramuscular injection into TA muscle of hEx45KI-mdx44 mice.

Why This Matters

This comparison provides a key differentiator for procurement, suggesting the TCL lipid class may offer a next-generation alternative to the established but potentially less efficacious MC3 platform for muscular delivery.

• [1] Kenjo, E., Hozumi, H., Makita, Y., et al. (2021). Low immunogenicity of LNP allows repeated administrations of CRISPR-Cas9 mRNA into skeletal muscle in mice. Nature Communications, 12, 7101. View Source

TCL065 Application Scenarios

mRNA Vaccine and Therapeutic Formulation

Researchers focused on developing therapies for Duchenne Muscular Dystrophy (DMD) and other monogenic muscle disorders should prioritize TCL065. Its use is validated by successful restoration of dystrophin expression in patient-derived iPS cells and in vivo models . The low immunogenicity profile, inferred from its analog TCL053, allows for repeated LNP administrations, a critical requirement for achieving durable therapeutic benefit in chronic conditions where a single dose of a viral vector is insufficient [1].

CRISPR-Cas9 Delivery to Hard-to-Transfect Tissues

For academic and industrial formulators benchmarking novel ionizable lipid libraries, TCL065 serves as an ideal reference compound. Its well-defined structure and optimized pKa (6.3) position it as a contemporary standard for evaluating new candidates against a non-MC3 lipid. Researchers can directly compare the encapsulation efficiency, transfection potency, and tolerability of their novel lipids against TCL065-based LNPs in standardized cell and animal models.

Dual sgRNA and Cas9 mRNA Delivery Platforms

TCL065 is a prime candidate for optimizing non-viral sgRNA delivery in sensitive ex vivo cell therapies, such as editing patient-derived induced pluripotent stem cells (iPSCs) . The pKa of 6.3 is associated with reduced cytotoxicity compared to lipids with higher pKa values [2], making TCL065 suitable for protocols requiring high cell viability post-transfection. This is particularly relevant for generating edited cell populations for downstream differentiation and functional assays.

Application

Selection Property

Validation Focus

mRNA and nucleic acid therapeutic research

Ionizable lipid with pKa in reported optimal range

Endosomal escape and in vivo delivery efficiency endpoints

CRISPR-Cas9 delivery to muscle tissue

TCL-series lipid performance in muscle delivery models

Exon skipping and gene-editing endpoint evaluation

Dual-RNA cargo co-delivery platforms

Multi-RNA LNP formulation capability

Dystrophin restoration endpoint in human cell model of DMD

• [1] Kenjo, E., Hozumi, H., Makita, Y., et al. (2021). Low immunogenicity of LNP allows repeated administrations of CRISPR-Cas9 mRNA into skeletal muscle in mice. Nature Communications, 12, 7101. View Source
• [2] Jayaraman, M., Ansell, S. M., Mui, B. L., et al. (2012). Maximizing the potency of siRNA lipid nanoparticles for hepatic gene silencing in vivo. Angewandte Chemie International Edition, 51(34), 8529-8533. View Source